![molecular formula C20H15NO4 B1667452 Bisoxatin CAS No. 17692-24-9](/img/structure/B1667452.png)
Bisoxatin
Overview
Description
Bisoxatin is a laxative with the chemical formula C20H15NO4 . It is used for the treatment of constipation and for preparation of the colon for surgical procedures . It can be synthesized from isatin .
Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The average molecular mass is 333.343 Da and the mono-isotopic mass is 333.100098 Da .Physical And Chemical Properties Analysis
This compound has a molecular formula of C20H15NO4 and an average mass of 333.343 Da . The mono-isotopic mass is 333.100107967 Da . Further physical and chemical properties are not detailed in the sources retrieved.Scientific Research Applications
Antimicrobial and Anticancer Activities
Bisoxatin has been investigated for its antimicrobial and anticancer properties. For instance, bismuth compounds, including this compound, have shown effectiveness in treating various microbial infections and certain cancer types. Bismuth-based therapies have surpassed standard treatments in eradicating Helicobacter pylori, a major gastrointestinal pathogen. Moreover, compounds like 212Bi and 213Bi, related to this compound, are used as targeted radio-therapeutic agents in cancer treatment. These compounds also play a role in reducing the side effects of cisplatin, a common anticancer drug (Yang & Sun, 2007).
Reduction of Drug-Induced Nephrotoxicity
Research has also explored this compound's ability to mitigate drug-induced nephrotoxicity. Bismuth, for instance, is found to reduce cisplatin-induced nephrotoxicity by enhancing glutathione conjugation and vesicular transport, leading to a safer use of cisplatin in cancer therapy (Jiang, Hong, & Fan, 2022).
Potential in COVID-19 Treatment
This compound has been identified as a potential inhibitor for the spike protein of the SARS-CoV-2 virus. Computational studies suggest that this compound can effectively bind at the interface of the spike protein and ACE2 receptor, proposing its use as a repurposable drug to inhibit virus entry into the host (Unni et al., 2020).
Mechanism of Action
Target of Action
Bisoxatin primarily targets the intestines, where it acts as a stimulant laxative .
Mode of Action
This compound works by increasing peristalsis, the wave-like muscle contractions that move food through the digestive tract, and inhibiting the absorption of water and ions in the intestine . This dual action results in an increase in the water content of the feces and its movement through the intestine . The precise mechanism of this compound’s stimulant effect and inhibition of water and ion movement is unknown .
Pharmacokinetics
Once dissociated from acetate, some this compound is absorbed with a Tmax (time to reach maximum plasma concentration) of 4 hours . The absorbed compound is metabolized to this compound glucuronide . It is primarily excreted in the feces 48-72 hours after administration as the free parent compound, with a small amount remaining as the acetate salt . This compound glucuronide and a trace amount of parent compound are eliminated in the urine .
Result of Action
The primary result of this compound’s action is an increase in the water content of the feces and its movement through the intestine . This leads to a laxative effect, making this compound useful for the treatment of constipation and for preparation of the colon for surgical procedures .
Biochemical Analysis
Biochemical Properties
Bisoxatin interacts with various enzymes and proteins within the body to exert its effects. It increases peristalsis, which is the wave-like muscle contractions that move food through the digestive tract, and inhibits the absorption of water and ions in the intestine .
Cellular Effects
This compound influences cell function by increasing the water content of the feces and increasing its movement through the intestine .
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound’s effects can change over time. It is primarily excreted in the feces 48-72 hours after administration as the free parent compound with a small amount remaining as the acetate salt . Absorbed compound is metabolized to this compound glucuronide .
Metabolic Pathways
This compound is involved in various metabolic pathways. Absorbed compound is metabolized to this compound glucuronide .
properties
IUPAC Name |
2,2-bis(4-hydroxyphenyl)-4H-1,4-benzoxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO4/c22-15-9-5-13(6-10-15)20(14-7-11-16(23)12-8-14)19(24)21-17-3-1-2-4-18(17)25-20/h1-12,22-23H,(H,21,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKUDUSVDVLOPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C(O2)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00170217 | |
Record name | Bisoxatin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Mechanism of Action |
The precise mechanism of the bisoxatin's stimulant effect and inhibition of water and ion movement is unknown. | |
Record name | Bisoxatin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09219 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
CAS RN |
17692-24-9 | |
Record name | Bisoxatin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17692-24-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bisoxatin [INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017692249 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bisoxatin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09219 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Bisoxatin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00170217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bisoxatin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.876 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BISOXATIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7C75N0L7FP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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